2-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 2-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C16H12ClN3O2/c17-13-9-5-4-8-12(13)16(21)18-10-14-19-15(20-22-14)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)
• InChI Key: LUWWKKBHOBGJNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol

Description

2-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with two carbons, one oxygen atom, and two nitrogen atoms. The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Anti-Infective Agents

• Role of 1,2,4-Oxadiazoles : Researchers have synthesized various 1,2,4-oxadiazoles as anti-infective agents. .

Antiviral Activity

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Modulation of Metabotropic Glutamate Receptor 5 (mGlu5)

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Agricultural Biological Activities

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Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole core have been reported to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities . Therefore, it’s plausible that this compound may interact with a variety of targets, depending on the specific disease condition.

Mode of Action

1,2,4-oxadiazoles are known to interact with their targets in a variety of ways, often leading to inhibition or modulation of the target’s function . The specific interactions and resulting changes would depend on the nature of the target and the disease condition.

Biochemical Pathways

Given the broad spectrum of activities associated with 1,2,4-oxadiazoles, it’s likely that multiple pathways could be affected . The downstream effects would depend on the specific targets and disease conditions.

Result of Action

Given the broad spectrum of activities associated with 1,2,4-oxadiazoles, it’s likely that the compound could have a variety of effects at the molecular and cellular levels .

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. Given the broad range of biological activities associated with 1,2,4-oxadiazoles, further exploration of these compounds, including 2-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide, could lead to the discovery of new therapeutic agents.